Cas no 2287262-91-1 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 2287262-91-1
• MF: C₁₈H₂₁ClFNO₄
• MW: 369.815047979355
• CID: 6010760
• PubChem ID: 137946025
• Update Time: 2025-11-07

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761377
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• 2287262-91-1
• 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C18H21ClFNO4/c1-16(2,3)25-15(24)21-13(14(22)23)18-7-17(8-18,9-18)11-6-10(20)4-5-12(11)19/h4-6,13H,7-9H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： JVVVDQKSKHOEJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2)F

Computed Properties

• Exact Mass: 369.1143140g/mol
• Monoisotopic Mass: 369.1143140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287262-91-1)

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, identified by its CAS number 2287262-91-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex bicyclic structure combined with functional groups such as the tert-butoxycarbonyl (Boc) protecting group and a fluorinated phenyl ring, exhibits unique chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The compound’s structure is characterized by a central bicyclo[1.1.1]pentan-1-yl moiety, which is a three-membered bicyclic system with a high degree of strain. This strained framework often enhances the reactivity and binding affinity of molecules, making it an attractive scaffold for drug design. The presence of the (tert-butoxy)carbonyl group at the amino position serves as a protective group, commonly used in peptide synthesis and drug development to prevent unwanted side reactions. Additionally, the 2-chloro-5-fluorophenyl substituent introduces both electron-withdrawing and lipophilic characteristics, which can influence the compound’s pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on bicyclic scaffolds due to their ability to mimic natural product structures and exhibit favorable pharmacological profiles. The compound in question has been studied for its potential applications in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. Preliminary studies suggest that the rigid bicyclic core and the fluorinated phenyl ring may contribute to strong binding interactions with protein targets, thereby inhibiting aberrant signaling pathways.

Moreover, the Boc-protected amine group provides a versatile handle for further chemical modifications, allowing researchers to explore different derivatives with tailored properties. This flexibility is crucial in medicinal chemistry, where subtle structural modifications can significantly impact biological activity. The compound’s design aligns with current trends in drug discovery, emphasizing the use of multifunctional molecules that can address multiple targets or exhibit enhanced efficacy and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, aiding in the rational design of compounds like 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, supporting its candidacy as a lead compound for further optimization. These computational insights have been complemented by experimental validations, including enzyme inhibition assays and cell-based assays, which have provided valuable data on its biological activity.

The fluorine atom in the 2-chloro-5-fluorophenyl group is particularly noteworthy, as fluorine substitution is a common strategy in drug development to improve metabolic stability, binding affinity, and pharmacokinetic properties. Fluorinated aromatic rings are known to enhance lipophilicity while maintaining good water solubility, making them ideal for oral administration. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as halogen bonds, which can strengthen binding and improve drug efficacy.

The tert-butoxycarbonyl (Boc) protecting group at the amino position not only ensures stability during synthetic procedures but also allows for controlled deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where selective protection and deprotection are essential. The Boc group is widely used in peptide chemistry and peptidomimetics due to its reliability and ease of removal.

Recent publications have highlighted the importance of bicyclo[1.1.1]pentan-1-yl derivatives in medicinal chemistry due to their unique conformational constraints and potential for generating bioactive molecules with high affinity for biological targets. These constrained systems often exhibit better pharmacokinetic profiles compared to their linear counterparts because they resist unwanted conformations that could lead to reduced potency or increased toxicity.

The synthesis of CAS No: 2287262-91-1 involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex bicyclic core efficiently. These modern techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

In conclusion,2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No: 2287262-91-1) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its rigid bicyclic framework combined with functional groups such as the Boc protecting group and fluorinated phenyl ring positions it as an attractive scaffold for designing novel therapeutic agents targeting various diseases.